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Compound Focus: Hexythiazox

CAS No.: 78587-05-0

Cat. No.: S529927

Enantiomer-Specific Toxicity and Bioactivity

The table below summarizes the key differences in properties and effects between the two enantiomers of

hexythiazox.
4R,5R)-(-)- 4S,5S)-(+)-
Property ( »-0) ( () Notes Reference
HTX HTX
Acaricidal Activity High Low 708-1719x more active [1]
against mite eggs (T.
cinnabarinus & T. urticae)
Acute Toxicity Lower Higher 14-day LC~50~ values not  [1]
(Earthworms) achieved at 100 mg/kg for
R,R; S,S is more toxic
Bioaccumulation 0.16-0.19 0.27-0.32 (4S,5S)-HTX accumulates  [2]
Factor (AF) in more in earthworms
Earthworms
Degradation Half-life ~4.0 days ~3.3 days (4S,5S)-HTX degrades [2]
(t~1/2~) in Earthworms faster in earthworms
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4R,5R)-(-)- 4S,5S)-(+)-

Property ( »-0) ( -+ Notes Reference
HTX HTX

Sublethal Metabolic Causes Causes Affects energy, nucleotide,  [2]

Disruption in significant significant & amino acid metabolism;

Earthworms perturbation perturbation some pathways are

enantiomer-specific

Detailed Experimental Protocols

To help you replicate key findings, here are the methodologies from the cited studies.

Earthworm Bioaccumulation and Degradation Study [2]

¢ Test Organism: Adult Eisenia fetida earthworms with well-developed clitella.

e Exposure System: Artificial soil (68% quartz sand, 20% kaolin clay, 10% peat, 2% calcium
carbonate) moistened to 35% of water-holding capacity.

e Dosing: Soil was spiked with racemic hexythiazox or individual enantiomers at 1.0 mg/kg.

¢ Incubation: Conditions were maintained at 20 = 1°C for 28 days. Earthworms were exposed for 14
days (uptake phase) in contaminated soil, then transferred to clean soil for another 14 days
(elimination phase).

e Sample Analysis: Earthworm and soil samples were collected at multiple time points. Hexythiazox
was extracted using acetonitrile, purified, and quantified using chiral liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

Enantiomer-Specific Toxicity and Bioactivity Assay [1]

¢ Acute Earthworm Toxicity: Followed OECD guideline 207. Earthworms were exposed to filter paper
treated with hexythiazox enantiomers (0.1 to 100 mg/L) for 14 days. Mortality was recorded, and
LC~50~ values were calculated.

e Biochemical Assays: After a 28-day soil exposure, earthworm oxidative stress (SOD, CAT, POD
enzymes, MDA content) and detoxification (GST, P450 enzymes) biomarkers were analyzed using
commercial assay Kits.

e Target Pest Bioactivity (Acaricidal): Used a leaf-dip method. Mite eggs (T. cinnabarinus and T.
urticae) were treated with a series of concentrations of the enantiomers. Mortality was assessed, and
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LC~50~ values were calculated to compare potency.

¢ Molecular Docking: To investigate the mechanism of enantioselective bioactivity, docking
simulations were performed using AutoDock Vina to model the interaction between hexythiazox
enantiomers and the target enzyme chitin synthase (CHS).

Experimental Workflow and Metabolic Pathways

The following diagram illustrates the integrated experimental workflow used to evaluate the enantiomer-

specific effects of hexythiazox.
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Experimental workflow for enantiomer-specific evaluation of hexythiazox [2] [1]

Exposure to hexythiazox enantiomers disrupts several key metabolic pathways in earthworms. The

following diagram summarizes the main perturbed pathways and their interconnections.
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Metabolic pathways in earthworms perturbed by hexythiazox exposure [2]

Key Implications for Research and Development

The enantiomer-specific data provides a clear strategy for sustainable pesticide development and risk

assessment.

¢ Environmental Risk Assessment (ERA): Current assessments based on racemic mixtures may
underestimate the risk of the (4S,5S)-enantiomer to soil ecosystems and overestimate the risk from
the (4R,5R)-enantiomer [2]. Future ERAs must be conducted at the enantiomer level.

e Green Pesticide Development: Using pure (4R,5R)-(-)-HTX instead of the racemate can
significantly reduce application rates, minimize environmental loading, and lower toxicity to non-target
organisms like earthworms while maintaining efficacy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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